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Introduction
28-Deoxonimbolide is a limonoid, a class of tetranortriterpenoids, naturally occurring in the

seeds of the neem tree, Azadirachta indica.[1][2] This compound is of significant interest to the

biomedical research community for its potential anti-inflammatory and anticancer properties.[2]

Preliminary studies suggest that its mechanism of action may involve the modulation of critical

cellular signaling pathways, including the NF-κB pathway, and the induction of apoptosis.[1][2]

This technical guide provides a comprehensive overview of the existing literature on 28-
Deoxonimbolide, focusing on its anticancer activity, and offers detailed experimental protocols

and data presented in a structured format to facilitate further basic and preclinical research.

Quantitative Data
Currently, specific IC50 values for 28-Deoxonimbolide across a wide range of cancer cell lines

are not readily available in the public domain. However, research on the closely related

limonoid, nimbolide, also isolated from Azadirachta indica, provides valuable insight into the

potential potency of this class of compounds. The following table summarizes the IC50 values

of nimbolide in various cancer cell lines, which can serve as a preliminary reference for

designing cytotoxicity studies with 28-Deoxonimbolide.
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Cell Line Cancer Type IC50 (µM) Reference

U937 Leukemia 1 - 2.5 [3]

PC-3 Prostate Cancer 2 [3]

Note: This data is for nimbolide, a related compound, and should be used as a preliminary

guide for 28-Deoxonimbolide research.

Signaling Pathways
The anticancer effects of 28-Deoxonimbolide are believed to be mediated through the

modulation of key signaling pathways that regulate cell survival, proliferation, and apoptosis.

NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) signaling pathway is a crucial regulator of cellular

responses to stress and is frequently dysregulated in cancer, promoting cell survival and

proliferation. Studies suggest that 28-Deoxonimbolide may exert its anticancer effects by

inhibiting this pathway.[2] The canonical NF-κB pathway is a primary target for therapeutic

intervention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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